Journal Name:Journal of Dispersion Science and Technology
Journal ISSN:0193-2691
IF:2.042
Journal Website:http://www.tandfonline.com/action/authorSubmission?journalCode=ldis20&page=instructions
Year of Origin:1980
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:222
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-02-13 , DOI: 10.1007/s00107-023-01941-8
The trend of increasing demand for wood raw material is becoming of great global concern. Fast-growing plantations, such as those of Paulownia, are being established in different parts of the world, as a viable alternative to quickly produce quality wood at competitive costs. The presence and proportion of juvenile wood directly influences the capacity and possibilities of industrial transformation for sawn timber, veneer or plywood for furniture, construction or packaging purposes. The objective of the research is to analyze the radial variation of physical and anatomical characteristics of Paulownia elongata x fortune hybrid Cotevisa 2 wood from fast-growing plantations. A sample of 14 trees from a seven-year-old plantation established in Valencia (Spain) with a planting frame of 4 m × 4 m was used. Although there is no data from subsequent rings to the 6th, the obtained results indicate that from the 5th year of growth, the wood of Paulownia elongata x fortunei Cotevisa 2 could stabilize in some key parameters such as the radial growth of the rings, the structure and proportion of the vessels, the structure of the cell wall, the density of the material and the behavior in terms of dimensional stability in the drying process. Thus, for practical purposes, we can indicate that the transition from juvenile wood to mature wood can begin from the 5th year of growth. Enlarging the rotation in few years reduces significantly the presence of juvenile wood and contributes to improve the roundwood quality for added-value solid wood products.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-02-03 , DOI: 10.1007/s00107-023-01931-w
This study was conducted to improve the flame retardancy and smoke suppression of fast-growing Chinese fir (Cunninghamia lanceolate) wood by using magnesium silica gel to construct porous structure in the cell lumen. This method improved the fire retardancy of the wood, enhanced the mechanical properties of the wood in flames, and filtered toxic fumes to enhance the safety of buildings. Firstly, sodium silicate solution was used to impregnate the Chinese fir cell walls to enhance the mechanical strength. Then, sodium silicate and magnesium sulfate were compounded to become magnesium silica gel, which was crystallized in the cell lumen. In this way, magnesium silicate gel modified Chinese fir wood was prepared, and its heat and smoke suppression properties were tested. The pyrolyzed residual carbon mass of modified wood in nitrogen was 20% higher than that of the natural wood. A lower pyrolysis temperature reduced the yield of combustible volatile gases and halted the appearance of the violent combustion stage. The total heat release (THR) was reduced to 15 MJ/m2, reaching B1 level in the Chinese National Standard (flame-retardant material). It maintained its mechanical strength within 3 min during combustion and greatly improved its application safety. SEM images showed the pore structure of the filler in the cell lumen, which blocked heat conduction, slowed the spread of fire, and filtered and adsorbed toxic and harmful smoke when it passed through. In line with the results of CONE and TG-IR tests, the total smoke production (TSP) was reduced by 85% compared with natural wood, which greatly enhanced the application value of the modified wood.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-01-11 , DOI: 10.1007/s00107-022-01918-z
This paper compares the performance of probabilistic and deterministic capacity models for reinforced timber members under compression perpendicular to the grain. A database collecting approximately 60 test results has been compiled by reviewing research papers and master’s and doctoral theses from the past twenty years. The capacity model proposed for the next generation of Eurocodes assesses the capacity as the minimum between the values associated with two failure modes, one at the contact plate and one at the screw tips. The main drawbacks of the model are the excessive elaborateness, given its limitation in accuracy and the fallacy in predicting the observed failure modes. In detail, the failure by the screw tips seldom occurs, although it was expected in more than half of the selected specimens. The authors attempted to simplify the capacity equation by proposing a generalized expression corresponding to the failure mode at the contact plate, corrected by a factor including the effects of load and screw arrangement and geometric details of the specimen. A deterministic mechanical model obtained by multiplying the timber strength by the contact area with a given coefficient performs better than the Eurocode model, which attempts to include the effect of load diffusion (R\(^2\approx 0.27\)). A constant factor equal to 2 yields a suitable fitting (R\(^2\approx 0.76\)). The best performance is achieved with a four-term polynomial, with adimensional addends, leading to an optimum fitting (R\(^2\approx 0.82\)).
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-02-20 , DOI: 10.1007/s00107-023-01936-5
Globally, biological pretreatment has become a new interest among researchers as a substitute pretreatment for a cleaner and greener technology approach to the waste management program. The study comprehensively examined the chemical changes in oil palm lignocellulosic materials pretreated with three species of wood degraders, namely, Lentinus tigrinus strain FBJG3, Clitopilus prunulus strain ST3, and Trametes lactinea strain FBW. The findings were used to limit potential wood degrader (s) for the secretion of oxidative enzymes, i.e., laccase, manganese peroxidase and lignin peroxidase, using principal component analysis (PCA). Among them, L. tigrinus and T. lactinea were selected as potential candidates, with a significant amount of laccase enzyme produced with 8.8-fold and 1.2-fold increase towards the end of biological pretreatment period (Day 120). Syringyl (S) to guaiacyl (G) ratio decreased as the degradation progressed in the wood chips pretreated with L. tigrinus, suggesting that this strain preferentially attacked the S-lignin units. Conversely, the increase in the S/G ratio in wood chips pretreated with T. lactinea was observed, suggesting that this strain preferably attacked the G-lignin units. This study provides a new overview of chemical changes during biological pretreatment of oil palm lignocellulosic materials. These findings could be used to selectively pretreat lignocellulosic materials during replanting of oil palm. As in the case of conventional replanting, the diseased palms are left for natural degradation.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-04-10 , DOI: 10.1007/s00107-023-01943-6
To demonstrate the efficacy of the vacuum pressure impregnation (VPI) with commercial wood preservative products to eliminate the quarantine organism, pinewood nematode (PWN), Bursaphelenchus xylophilus, and other nematodes from maritime pine (Pinus pinaster) wood, in vitro assays and industrial assays in horizontal industrial autoclave tanks were conducted. In vitro nematicidal activity assays through direct exposure of the PWN 3rd-stage dispersal juveniles, the resistance juvenile stage, extracted from naturally infected P. pinaster revealed 100% nematode mortality with three commercial wood preservatives. Nematode mortality was also assessed in VPI industrial assays with the three commercial wood preservatives using naturally PWN infected P. pinaster experimental units, with various diameters and sizes. After VPI treatment, the nematode mortality ranged from 99.9761 to 100%. After incubation, the mortality of the total number of nematodes increased and, in all sections, the nematode mortality was higher than 99.9981% and in some it was 100% indicating that wood impregnated with preservative products does not constitute an environment favorable to the reproduction and development of nematodes. Overall, our findings demonstrated that the efficiency of the VPI process results from the joint action of the physical effect of pressure and vacuum and of the nematicidal effect of the preservative product. VPI treatment can be considered a valuable approach to eliminate PWN and other nematodes from maritime pine wood avoiding the subsequent application of the heat treatment.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-04-03 , DOI: 10.1007/s00107-023-01954-3
Owing to favorable wood properties and its resilience to the effects of climate change, Douglas fir (Pseudotsuga menziesii) is a promising tree species in Central Europe. Its wood and bark extractives could also serve as feedstock for the production of bio-based materials and platform chemicals. In this study, sapwood, heartwood, knotwood and bark extractives of Douglas firs originating from three differently aged stands in south-west Germany were investigated. Two different extraction methods with organic solvents were compared: a mixture of cyclohexane/ethanol and a successive method using petroleum ether, acetone and methanol. Extraction yields obtained with the successive method were higher, however one-step extraction was very efficient considering the number of samples that could be extracted and is therefore useful for a fast screening. At all sites, extract yields from sapwood, heartwood and bark were highest close to the tree top, while at the two older sites, an additional maximum was found at 1.3 m height. Knotwood extractives tended to decline with increasing tree height. The most abundant substance with economic importance was taxifolin, yielding up to 13% of dry weight in bark, whereas knotwood contained high amounts of resin acids and the lignan nortrachelogenin. Contrary to other studies, the present study found no evidence of a significant site effect on yield and composition of extracts. Overall, many different compounds for future bio-economic applications were found so that the preferential utilization of extractive-rich bark and crown material could foster an integral valorization of trees, supplementing with existing high grade timber production.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-03-02 , DOI: 10.1007/s00107-023-01939-2
Dyeing of wood is an important value-adding process. An important indicator in the assessment of the performance of wood dyeing process is the dye penetration. In the present study, the existing method of response surface methodology was extended to study the dyeing process optimization of Ayous (Triplochiton scleroxylon) wood with acid dye using the radial dye penetration percentage as an indicator. The experiments were carried out on the basis of a single factor experiment, and the optimal condition was determined by means of the Box–Behnken Design of response surface methodology. The effects of temperature, dye concentration, dyeing time and accelerant mass fraction on the radial dye penetration percentage of Ayous wood were optimized. The experimental results showed that the maximum radial dye permeability can be achieved under optimum dyeing temperature (86.03 °C), dye concentration (0.31%), dyeing time (8 h), and accelerant mass fraction (2.23%). Under these conditions, the maximum dye-uptake and radial dye penetration percentage were found to be 14.28% and 22.34%, respectively. The results of analysis of variance indicated that the mathematical model proposed in this study can be used to predict the dye-uptake and radial dye penetration percentage of acid dye on Ayous wood by changing the process parameters.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-03-31 , DOI: 10.1007/s00107-023-01953-4
This study aims to collect and calculate colorimetric parameters (CIELab) to group samples using a traditional colour classification chart. It also aims to test the efficiency of visible spectroscopy in the discrimination of wood identified as maçaranduba and maparajuba, from authorized exploitation in a conservation unit in the Brazilian Amazon, as well as to classify those results by a model for the discrimination between genera of the Sapotaceae family. The colour parameters and visible spectra of both RESEX and xylotheque samples were acquired for colour classification, Principal Component Analysis (PCA), and Linear Discriminant Analysis (LDA) to build and validate a model. The RESEX samples were categorized into 3 classes of brown and all subjects had darker and less saturated tones. PCA of the RESEX based on raw and treated data with Savitzky-Golay 1st derivative presented a colour similarity among the samples, generating some groupings of Manilkara as well as dispersion of samples from the same subject. The LDA based on the raw xylotheque data with surface refreshment had an accuracy of 85.33% and classified all the samples as Pouteria. The LDA based on the raw xylotheque samples without surface refreshment had an 81.33% accuracy level and correctly identified most of the RESEX samples as Manilkara, however still presented misidentification as Pouteria and inconclusive/overlapping genus classification. This work corroborates how complex the relationships within the Sapotaceae family are and indicates a preliminary and potential use of VIS spectroscopy as an auxiliary tool for Manilkara spp. wood discrimination.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-04-04 , DOI: 10.1007/s00107-023-01950-7
The hydrophilic nature of wood-plastic composites (WPCs) is a disadvantage that impacts its performance in applications for construction and building products. Therefore, developing the WPCs into composites that reduce water absorption needs further evaluation. The current work investigates the effects of different water types (distilled water, and water from the Gulf of Thailand and the Andaman Sea), latex sludge types, and immersion time on the physical and mechanical properties of rubberwood-latex sludge flour-reinforced polypropylene composites. The composite samples were produced by a twin-screw extruder (mixing) and a compression molding machine (forming). The results revealed that the composites exposed to different water conditions for a long period resulted in significant (α = 0.05) reduction in the modulus of rupture, modulus of elasticity, screw withdraw strength, and hardness with maximum percentage reduction values of 79.9, 117.5, 69.9, and 5.84, respectively. However, adding the latex sludge at 25 wt% resisted deterioration. The composites immersed in Andaman Sea water exhibited the least water absorption and deterioration for all the mechanical properties with a minimum hardness loss (3.74%). The composites immersed in distilled water showed the maximum deterioration for all mechanical properties, with 117.5% loss in modulus of elasticity. Overall, adding the latex sludge flour to the composites made them resistant to mechanical properties deterioration, which is favorable for WPCs used in environments involving contact with the seawater, especially the Andaman Sea.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-04-21 , DOI: 10.1007/s00107-023-01956-1
The use of cross laminated timber (CLT) for construction has increased greatly in recent years and the large volumes of wood used for CLT means that it is important to optimize the use of the material. This requires relevant grading of lamellas and knowledge of relationships between lamella and CLT properties. In the present study, the relationship between dynamic axial modulus of elasticity (MoE) of lamellas and the quasi-static out of plane bending stiffness of CLT is investigated. By means of four-point bending test, it is shown that the effective quasi-static MoE of lamellas in CLT is only 2–6% lower than the average axial dynamic MoE of the individual lamellas. With this knowledge, producers of CLT can easily predict and control the important out of plane bending stiffness of the produced CLT. Moreover, it is shown that effective rolling shear stiffness of layers in CLT can be accurately determined by means of digital image correlation performed in connection to four-point bending of CLT, even for long test spans. For layers of lamellas of Scots pine of size 40 × 190 mm2 the average apparent or effective rolling shear modulus was determined to be 159 MPa. The average rolling shear modulus of the same material was determined to be 56 MPa.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, PHYSICAL 物理化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
16.20 | 41 | Science Citation Index Science Citation Index Expanded | Not |
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